![molecular formula C15H11Cl2F3N2OS B1401806 4-Chloro-N-[2-(6-chloro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-ethyl]-benzamide CAS No. 1311280-24-6](/img/structure/B1401806.png)
4-Chloro-N-[2-(6-chloro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-ethyl]-benzamide
Overview
Description
The compound “4-Chloro-N-[2-(6-chloro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-ethyl]-benzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical drugs due to its bioactivity . The molecule also contains a trifluoromethyl group attached to a pyridine ring, which is a common structural motif in agrochemical and pharmaceutical compounds .
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Benzamide derivatives, including those with chloro, trifluoromethyl, and pyridinyl groups, are pivotal in organic synthesis, offering a versatile platform for the development of complex molecular structures. Studies have explored the synthesis of quinolines, pyridines, and related compounds using methodologies that could be analogous to reactions involving 4-Chloro-N-[2-(6-chloro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-ethyl]-benzamide. For instance, the Vilsmeier formylation of enamides has been applied to generate pyridones and chloropyridines, showcasing the compound's potential utility in synthesizing nitrogen-containing heterocycles, which are core structures in many pharmaceuticals and agrochemicals (Hayes & Meth–Cohn, 1979).
Pharmaceutical Applications
The chemical structure of 4-Chloro-N-[2-(6-chloro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-ethyl]-benzamide suggests its potential in pharmaceutical research, particularly in the design of novel therapeutic agents. Benzamide derivatives have been investigated for their anticancer, antitubercular, and antimicrobial properties. For example, N-Pyridyl and Pyrimidine Benzamides have shown activity as KCNQ2/Q3 potassium channel openers, demonstrating potential in treating epilepsy and pain (Amato et al., 2011). Another study highlights the synthesis of benzamide derivatives with melanoma cytotoxicity, indicating the potential for targeted drug delivery systems in cancer therapy (Wolf et al., 2004).
Material Science Applications
In material science, the structural features of benzamide derivatives, including those similar to 4-Chloro-N-[2-(6-chloro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-ethyl]-benzamide, contribute to the development of novel materials with unique properties. For instance, the synthesis and characterization of polyamides and poly(amide-imide)s derived from related compounds have been explored, revealing their potential in creating materials with high thermal stability and solubility in polar solvents, which are desirable traits for high-performance polymers (Saxena et al., 2003).
Future Directions
properties
IUPAC Name |
4-chloro-N-[2-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl2F3N2OS/c16-11-3-1-9(2-4-11)14(23)21-5-6-24-13-8-10(15(18,19)20)7-12(17)22-13/h1-4,7-8H,5-6H2,(H,21,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLENXBHLDSEFGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCCSC2=NC(=CC(=C2)C(F)(F)F)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl2F3N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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